5-Iodo-4-methoxy-2-(methylthio)-6-methylpyrimidine

• IUPAC Name: 5-iodo-4-methoxy-6-methyl-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C7H9IN2OS/c1-4-5(8)6(11-2)10-7(9-4)12-3/h1-3H3
• InChI Key: IXLHBHWZJSTGRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)SC)OC)I
• Molecular Formula: C7H9IN2OS
• DSSTOX Substance ID: DTXSID501230108
• Molecular Weight: 296.13 g/mol
• CAS RN: 107166-95-0

Description

5-Iodo-4-methoxy-2-(methylthio)-6-methylpyrimidine is a chemical compound that has been studied for its potential in various scientific fields. This pyrimidine derivative has shown promising results in scientific research, making it an important compound for further study.

Scientific Research Applications

Antiviral Activity

Research on 2,4-Diamino-6-hydroxypyrimidines substituted at position 5, including with methyl groups, has shown that these compounds can markedly inhibit retrovirus replication in cell culture. Specifically, derivatives with a 5-methyl substitution exhibited significant inhibitory activity against human immunodeficiency virus and Moloney murine sarcoma virus-induced cytopathicity in cell culture, highlighting their potential as antiviral agents (Hocková et al., 2003).

Synthesis and Characterization

Studies have also focused on the synthesis and characterization of pyrimidine derivatives, including those with 5-substitution patterns. For instance, new methodologies for regioselective installation of functional groups on pyridines have been developed, leading to the synthesis of compounds substituted with five different elements, demonstrating the versatility and complexity of pyrimidine chemistry (Kieseritzky & Lindström, 2010).

Organic Synthesis

In the realm of organic synthesis, research has explored the formation of iodine-substituted benzenes from pyrimidine derivatives, employing iodine-induced intramolecular cyclization. This highlights the potential of pyrimidine derivatives in facilitating novel synthetic routes and transformations (Matsumoto et al., 2008).

Fluorinated Derivatives

The synthesis of 6-fluorinated 2-methylthio-4-methylpyrimidines from corresponding mercapto derivatives has been reported, demonstrating the utility of pyrimidine derivatives in the development of fluorinated compounds, which are of interest due to their potential pharmacological properties (Popova et al., 1999).

Biological Applications

Further research has delved into the biological applications of pyrimidine derivatives, including their potential as antimycotic agents. Studies have synthesized 2-methoxy- and 2-methylthio-trifluoromethylpyrimidines, investigating their efficacy in antimycotic applications, which underscores the relevance of pyrimidine derivatives in therapeutic contexts (Kreutzberger & Tesch, 1978).